1,2,4-Trimethylbenzene
1,2,4-Trimethylbenzene
Sigma-Aldrich offers 1,2,4-trimethylbenzene for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyses. Purity of the chemical is about 99% unless otherwise stated.
1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
95-63-6
VCID:
VC21255662
InChI:
InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
SMILES:
CC1=CC(=C(C=C1)C)C
Molecular Formula:
C9H12
Molecular Weight:
120.19 g/mol
1,2,4-Trimethylbenzene
CAS No.: 95-63-6
Cat. No.: VC21255662
Molecular Formula: C9H12
Molecular Weight: 120.19 g/mol
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Specification
| Description | Sigma-Aldrich offers 1,2,4-trimethylbenzene for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyses. Purity of the chemical is about 99% unless otherwise stated. 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals. 1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin. Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound. |
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| CAS No. | 95-63-6 |
| Molecular Formula | C9H12 |
| Molecular Weight | 120.19 g/mol |
| IUPAC Name | 1,2,4-trimethylbenzene |
| Standard InChI | InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3 |
| Standard InChI Key | GWHJZXXIDMPWGX-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)C |
| Canonical SMILES | CC1=CC(=C(C=C1)C)C |
| Boiling Point | 334.4 °F at 760 mm Hg (USCG, 1999) 169.3 °C 168.89 °C 169 °C 337°F |
| Colorform | Clear, colorless liquid |
| Flash Point | 111 °F (USCG, 1999) 112 °F (44 °C) (Closed cup) 44 °C c.c. 112°F |
| Melting Point | -47.2 °F (USCG, 1999) -43.8 °C -43.77 °C -43.8°C -44 °C -77°F |
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